Cas no 313528-50-6 (3,5-dichloro-N-4-(naphthalen-2-yl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 3,5-dichloro-N-4-(naphthalen-2-yl)-1,3-thiazol-2-ylbenzamide
• CAS No: 313528-50-6
• MF: C₂₀H₁₂Cl₂N₂OS
• MW: 399.293081283569
• CID: 6449940
• Update Time: 2025-06-14

3,5-dichloro-N-4-(naphthalen-2-yl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3,5-dichloro-N-4-(naphthalen-2-yl)-1,3-thiazol-2-ylbenzamide
• Benzamide, 3,5-dichloro-N-[4-(2-naphthalenyl)-2-thiazolyl]-

• Inchi： 1S/C20H12Cl2N2OS/c21-16-8-15(9-17(22)10-16)19(25)24-20-23-18(11-26-20)14-6-5-12-3-1-2-4-13(12)7-14/h1-11H,(H,23,24,25)
• InChI Key： KYJRLLTXXRBHRF-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C3C(=C2)C=CC=C3)=CS1)(=O)C1=CC(Cl)=CC(Cl)=C1

Experimental Properties

• Density: 1.455±0.06 g/cm3(Predicted)
• pka: 6.33±0.50(Predicted)

Additional information on 3,5-dichloro-N-4-(naphthalen-2-yl)-1,3-thiazol-2-ylbenzamide

Comprehensive Overview of 3,5-Dichloro-N-4-(naphthalen-2-yl)-1,3-thiazol-2-ylbenzamide (CAS No. 313528-50-6)

3,5-Dichloro-N-4-(naphthalen-2-yl)-1,3-thiazol-2-ylbenzamide (CAS No. 313528-50-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a naphthalene ring fused with a thiazole moiety and a benzamide group, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, aligning with current trends in drug discovery targeting resistant pathogens.

The compound's synthetic pathway often involves multi-step organic reactions, including amide coupling and heterocyclic ring formation, which are frequently searched topics in organic chemistry forums. Its solubility profile and stability under physiological conditions are critical parameters being investigated, as these factors directly influence its bioavailability—a hot topic in pharmacokinetic optimization studies. Recent publications have explored its structure-activity relationship (SAR), a key focus area for researchers developing small-molecule therapeutics.

From an analytical perspective, 313528-50-6 is typically characterized using HPLC-MS and NMR spectroscopy, techniques widely discussed in analytical chemistry communities. The compound's chromatographic behavior and fragmentation patterns are essential data points for quality control laboratories. Notably, its logP value (a measure of lipophilicity) has become a trending search term among medicinal chemists optimizing drug-like properties.

In material science applications, the naphthalene-thiazole hybrid system demonstrates interesting photophysical properties, making it relevant to organic electronics research—a field experiencing exponential growth due to demand for flexible displays and energy-efficient lighting. The electron-withdrawing chlorine substituents contribute to its charge transport characteristics, a subject of numerous computational chemistry studies.

Environmental scientists are examining the compound's biodegradation pathways, responding to increased public interest in green chemistry principles. Its ecotoxicological profile is being evaluated using QSAR modeling—a technique frequently searched alongside environmental risk assessment terms. Regulatory databases show growing documentation about its handling precautions, reflecting workplace safety concerns.

The patent landscape surrounding 313528-50-6 reveals applications in crop protection formulations, coinciding with agricultural industry demands for next-generation pesticides with improved selectivity. Its mode of action against plant pathogens is an active area of investigation, particularly in the context of integrated pest management systems gaining traction worldwide.

Academic interest is evidenced by increasing citations of 3,5-dichloro-N-4-(naphthalen-2-yl)-1,3-thiazol-2-ylbenzamide in structure-based drug design papers, often mentioned alongside fragment-based screening methodologies. The compound's crystal structure has been determined to understand its molecular packing—information valuable for co-crystal engineering studies addressing drug formulation challenges.

Supply chain data indicates rising commercial availability of CAS 313528-50-6, with manufacturers highlighting its GMP-grade synthesis capabilities—a crucial consideration for preclinical development teams. The compound's storage stability under various conditions is another frequently queried aspect in laboratory management discussions.

Emerging research explores the compound's potential in neurological applications, with preliminary studies examining its blood-brain barrier permeability—a property highly searched in central nervous system drug discovery circles. Its metabolic stability in liver microsomes is another active research area, reflecting the pharmaceutical industry's focus on first-pass metabolism optimization.

In conclusion, 3,5-dichloro-N-4-(naphthalen-2-yl)-1,3-thiazol-2-ylbenzamide represents a versatile chemical entity with cross-disciplinary relevance. Its ongoing investigation addresses multiple contemporary scientific challenges, from antimicrobial resistance to sustainable agriculture, ensuring continued interest across academic and industrial research communities.